Cas no 2245716-32-7 (1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl-)

• Product Name: 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl-
• CAS No: 2245716-32-7
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5937775
• PubChem ID: 135346673
• Update Time: 2026-03-11

1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl-
• 3-[[5-(hydroxymethyl)-2-methyl-pyrazol-3-yl]methylsulfanyl]naphthalen-1-ol
• SCHEMBL20521469
• 3-({[3-(HYDROXYMETHYL)-1-METHYL-1H-PYRAZOL-5-YL]METHYLSULFANYL)NAPHTHALEN-1-OL
• D79444
• SY323153
• 2245716-32-7
• 3-[[[3-(Hydroxymethyl)-1-methyl-5-pyrazolyl]methyl]thio]-1-naphthol
• MFCD32690786
• 3-[[5-(hydroxymethyl)-2-methylpyrazol-3-yl]methylsulfanyl]naphthalen-1-ol
• PS-18515
• 3-({[5-(hydroxymethyl)-2-methylpyrazol-3-yl]methyl}sulfanyl)naphthalen-1-ol
• 3-(((3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-yl)methyl)thio)naphthalen-1-ol

• Inchi： 1S/C16H16N2O2S/c1-18-13(7-12(9-19)17-18)10-21-14-6-11-4-2-3-5-15(11)16(20)8-14/h2-8,19-20H,9-10H2,1H3
• InChI Key： KENDNOYJRXNRLF-UHFFFAOYSA-N
• SMILES： N1(C)C(CSC2=CC(O)=C3C(=C2)C=CC=C3)=CC(CO)=N1

Computed Properties

• Exact Mass: 300.09324893g/mol
• Monoisotopic Mass: 300.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 569.6±50.0 °C(Predicted)
• pka: 8.94±0.40(Predicted)

Additional information on 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl-

Comprehensive Analysis of 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- (CAS No. 2245716-32-7)

The compound 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- (CAS No. 2245716-32-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This pyrazole derivative is characterized by the presence of a hydroxynaphthalene moiety linked via a thioether bridge, which contributes to its distinctive chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, material science, and biochemical research.

One of the key reasons for the growing interest in 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- is its structural similarity to other biologically active pyrazole-based compounds. Pyrazoles are known for their versatility in medicinal chemistry, often serving as core structures for drug discovery and therapeutic agents. The incorporation of the 4-hydroxy-2-naphthalenyl group further enhances the compound's potential for interaction with biological targets, making it a promising candidate for further investigation in bioactive molecule design.

In the context of material science, this compound's unique aromatic-thioether linkage offers interesting possibilities for the development of advanced polymers and functional materials. The presence of both hydroxy and thioether functional groups provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. Recent studies have explored its potential in organic electronics and sensor technologies, where such molecular architectures are highly valued.

From a synthetic chemistry perspective, the preparation of 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- presents interesting challenges and opportunities. The compound's structure requires careful consideration of regioselective synthesis and protective group strategies, particularly when dealing with the hydroxynaphthalene and pyrazole moieties. These synthetic challenges have made it a subject of interest in methodology development and green chemistry approaches, aligning with current trends toward more sustainable chemical processes.

The spectroscopic characterization of this compound reveals fascinating insights into its molecular behavior. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure and confirm the successful formation of the thioether linkage. These analytical studies are crucial for quality control in chemical manufacturing and for understanding the compound's potential interactions in various applications.

In the pharmaceutical sector, while 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- itself may not be an approved drug, its structural features make it valuable as a pharmacophore in medicinal chemistry research. The compound's hydrogen bond donor/acceptor capabilities and lipophilic properties are particularly interesting for drug design applications. Current research trends focus on exploring its potential as a scaffold for developing target-specific therapeutics, especially in areas like enzyme inhibition and receptor modulation.

The stability and physicochemical properties of this compound have also been subjects of investigation. Researchers are particularly interested in its solubility profile, thermal stability, and photochemical behavior, as these characteristics significantly influence its potential applications. Understanding these properties is essential for formulating the compound in various research applications and for predicting its behavior in different environments.

From an industrial perspective, the scalable synthesis of 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- presents both challenges and opportunities. The development of efficient synthetic routes that maintain high yield and purity while being cost-effective is an area of active research. This aligns with the broader chemical industry's focus on process optimization and green chemistry principles, which are increasingly important in today's environmentally conscious market.

In the academic research community, this compound serves as an interesting case study in heterocyclic chemistry and molecular design. Its unique combination of pyrazole and naphthalene systems connected through a thioether bridge offers valuable insights into molecular interactions and structure-activity relationships. These fundamental studies contribute to our broader understanding of organic molecular behavior and help guide the design of new compounds with tailored properties.

Looking toward future applications, researchers are exploring the potential of 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- in emerging fields such as molecular imaging and theranostics. The compound's aromatic system and functional group versatility make it a candidate for development as a molecular probe or diagnostic agent. These cutting-edge applications highlight the compound's relevance in contemporary chemical biology and translational research.

As research into 1H-Pyrazole-3-methanol, 5-[[(4-hydroxy-2-naphthalenyl)thio]methyl]-1-methyl- continues to evolve, it serves as an excellent example of how specialty chemicals can bridge multiple disciplines. From basic research to potential applied technologies, this compound demonstrates the importance of molecular diversity in addressing contemporary scientific challenges. Its study contributes valuable knowledge to fields ranging from organic synthesis to materials science and biomedical research, making it a compound of significant interest to the scientific community.